Cas no 1975-81-1 (N-Methyl Serotonin Oxalate Salt)

N-Methyl Serotonin Oxalate Salt is a chemically modified derivative of serotonin, featuring a methyl group at the amine position and an oxalate counterion. This compound is primarily utilized in neurochemical research due to its structural similarity to serotonin, enabling studies on receptor binding, neurotransmitter pathways, and signal transduction mechanisms. The oxalate salt form enhances solubility and stability, making it suitable for in vitro and in vivo applications. Its precise molecular structure allows for targeted investigations into serotoninergic systems, contributing to advancements in neuroscience and pharmacology. The compound is characterized by high purity and consistent performance, ensuring reliable experimental outcomes.
N-Methyl Serotonin Oxalate Salt structure
1975-81-1 structure
Product Name:N-Methyl Serotonin Oxalate Salt
CAS No:1975-81-1
MF:C13H16N2O5
MW:280.276543617249
CID:234597
PubChem ID:24895517
Update Time:2025-06-10

N-Methyl Serotonin Oxalate Salt Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1)
    • N-OMEGA-METHYL-5-HYDROXYTRYPTAMINE OXALATE SALT
    • N-OMEGA-METHYLSEROTONIN OXALATE SALT
    • Nω-Methyl-5-hydroxy-trypt-amine oxalate salt
    • Nω-Methylserotonin oxalate salt
    • N-Methylserotonin oxalate
    • NSC 91541
    • SR-01000075980
    • Nomega-Methylserotonin oxalate salt
    • HMS3371J12
    • 5-Hydroxy-N omega -methyltryptamine oxalate
    • 5-Hydroxy-N-omega-methyltryptamine, oxalate salt
    • FT-0620492
    • 1h-indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1) (salt)
    • SMR000326801
    • CHEMBL1256286
    • NCGC00261428-01
    • LP00743
    • AKOS024282337
    • 3-(2-(Methylamino)ethyl)-1H-indol-5-ol oxalate
    • HMS2234N19
    • Nomega-Methyl-5-hydroxy??trypt??amine oxalate salt, >=98% (alkalimetric)
    • NS00051885
    • 5-Hydroxy-Nomega-methyltryptamine oxalate, 99%
    • SCHEMBL1320479
    • 1H-Indol-5-ol,3-[2-(methylamino)ethyl]-,ethanedioate(1:1)
    • NSC91541
    • 3-[2-(methylamino)ethyl]-1H-indol-5-ol;oxalic acid
    • 3-(2-Methylaminoethyl)indol-5-ol oxalate
    • NSC-91541
    • M 1514
    • J-012764
    • CCG-222047
    • 1975-81-1
    • MFCD00013159
    • N omega -Methyl-5-hydroxytryptamine oxalate salt
    • N-Methyl Serotonin Oxalate Salt
    • Tox21_500743
    • 15558-50-6
    • N-omega-Methylserotonin
    • DTXSID80293695
    • Nomega'-Methyl-5-hydroxy trypt amine oxalate salt
    • MLS000859941
    • EINECS 239-611-4
    • SR-01000075980-1
    • HMS3262E08
    • Nomega-Methyl-5-hydroxy-trypt-amine oxalate salt
    • 3-[2-(methylamino)ethyl]-1H-indol-5-ol; oxalic acid
    • PD015056
    • EU-0100743
    • H-7000
    • NCGC00094085-01
    • DB-043275
    • N-METHYLSEROTONIN; OXALIC ACID
    • DYOZWAJOUTVNAF-UHFFFAOYSA-N
    • 1H-Indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1); 1H-Indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1) (salt) (9CI); Indol-5-ol, 3-[2-(methylamino)ethyl]-, oxalate (1:1) (salt) (8CI); N-Methyl-5-hydroxytryptamine hydrogen oxalate; N-Methylserotonin oxalate; NSC 91541
    • DTXCID90244835
    • MDL: MFCD00013159
    • Inchi: 1S/C11H14N2O.C2H2O4/c1-12-5-4-8-7-13-11-3-2-9(14)6-10(8)11;3-1(4)2(5)6/h2-3,6-7,12-14H,4-5H2,1H3;(H,3,4)(H,5,6)
    • InChI Key: DYOZWAJOUTVNAF-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C(=CN2)CCNC.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 280.10598
  • Monoisotopic Mass: 280.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123A^2

Experimental Properties

  • Melting Point: 161-162 °C (dec.) (lit.)
  • Boiling Point: 402.6°Cat760mmHg
  • Flash Point: 197.3°C
  • PSA: 122.65

N-Methyl Serotonin Oxalate Salt Security Information

N-Methyl Serotonin Oxalate Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M326595-10mg
N-Methyl Serotonin Oxalate Salt
1975-81-1
10mg
$ 164.00 2023-09-07
TRC
M326595-50mg
N-Methyl Serotonin Oxalate Salt
1975-81-1
50mg
$ 334.00 2023-04-15
TRC
M326595-250mg
N-Methyl Serotonin Oxalate Salt
1975-81-1
250mg
$ 984.00 2023-04-15
TRC
M326595-500mg
N-Methyl Serotonin Oxalate Salt
1975-81-1
500mg
$ 1771.00 2023-04-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci69346-1mg
5-hydroxy-N-methyl Tryptamine (oxalate)
1975-81-1 98%
1mg
¥528.00 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
H45132-100MG
N-Methyl Serotonin Oxalate Salt
1975-81-1
100mg
¥1465.87 2023-11-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01549-100mg
1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1)
1975-81-1 99%
100mg
¥1748.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04402-100mg
1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1)
1975-81-1 ≥98% (alkalimetric)
100mg
¥3668.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04402-500mg
1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1)
1975-81-1 ≥98% (alkalimetric)
500mg
¥12888.0 2024-07-18
SHENG KE LU SI SHENG WU JI SHU
sc-253061-100 mg
Nω-Methyl-5-hydroxytryptamine oxalate salt,
1975-81-1
100MG
¥1,098.00 2023-07-10

Additional information on N-Methyl Serotonin Oxalate Salt

Research Brief on N-Methyl Serotonin Oxalate Salt (CAS: 1975-81-1): Recent Advances and Applications

N-Methyl Serotonin Oxalate Salt (CAS: 1975-81-1) is a chemically modified derivative of serotonin, a key neurotransmitter involved in mood regulation, cognition, and gastrointestinal functions. This compound has garnered significant attention in recent years due to its potential therapeutic applications in neurological and psychiatric disorders. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief synthesizes the latest findings on N-Methyl Serotonin Oxalate Salt, providing insights into its current and future applications in the field of chemical biology and medicine.

One of the most notable advancements in the study of N-Methyl Serotonin Oxalate Salt is its role as a selective agonist for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high binding affinity and selectivity for these receptors, making it a promising candidate for the treatment of anxiety and depression. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the compound's interaction with receptor sites, providing a foundation for further structural optimization.

In addition to its neurological applications, N-Methyl Serotonin Oxalate Salt has shown potential in cancer research. A recent preprint on bioRxiv highlighted its ability to modulate apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study reported that the compound induces apoptosis through a serotonin receptor-independent pathway, suggesting a novel mechanism of action. These findings open new avenues for exploring its use as an adjunct therapy in oncology, although further in vivo studies are needed to validate these effects.

The synthesis and characterization of N-Methyl Serotonin Oxalate Salt have also seen significant improvements. A 2022 paper in Organic & Biomolecular Chemistry detailed a scalable and cost-effective synthetic route for this compound, addressing previous challenges related to yield and purity. The authors employed a combination of solid-phase synthesis and oxalate salt formation to achieve high purity (>98%) and good yields, which is critical for its industrial-scale production. This methodological advancement is expected to facilitate broader research and clinical applications of the compound.

Despite these promising developments, challenges remain in the clinical translation of N-Methyl Serotonin Oxalate Salt. Pharmacokinetic studies have revealed limitations such as poor oral bioavailability and rapid metabolism, which could hinder its therapeutic efficacy. However, recent efforts in formulation science, including the development of nanoparticle-based delivery systems, aim to overcome these barriers. A 2023 study in the International Journal of Pharmaceutics reported significant improvements in the compound's bioavailability through encapsulation in lipid nanoparticles, marking a critical step toward its clinical use.

In conclusion, N-Methyl Serotonin Oxalate Salt (CAS: 1975-81-1) represents a versatile and promising compound in the field of chemical biology and medicine. Its applications span from neurological disorders to oncology, supported by a growing body of research. While challenges in pharmacokinetics and formulation persist, recent advancements in synthesis and drug delivery are paving the way for its potential therapeutic use. Continued research and collaboration across disciplines will be essential to fully realize the clinical potential of this compound.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited